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Compound of Interest

Compound Name: Kaempferol 3,4',7-triacetate

Cat. No.: B1387637 Get Quote

Kaempferol 3,4',7-triacetate: A Comprehensive
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the chemical properties of Kaempferol
3,4',7-triacetate, a natural flavonoid with significant potential in various research and

therapeutic areas.

Chemical Structure and Molecular Data
Kaempferol 3,4',7-triacetate, also known as 3,7,4'-Tri-O-acetylkaempferol, is a derivative of

Kaempferol, a natural flavonol found in a wide variety of plants[1]. The addition of three acetate

groups to the kaempferol backbone alters its chemical and biological properties.

The molecular structure is characterized by a flavonoid core with acetate groups esterified at

the 3, 4', and 7 positions of the phenyl rings.
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Property Value Source

Molecular Formula C21H16O9 [2]

Molecular Weight 412.35 g/mol [3]

Alternate Molecular Weight 412.4 g/mol [2][4]

CAS Number 143724-69-0 [2][4]

Physicochemical Properties
Kaempferol 3,4',7-triacetate is typically a powder and is soluble in various organic solvents,

including Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone[4]. This solubility

profile is critical for experimental design and in vitro assays.

Logical Relationship of Kaempferol and its
Triacetate Derivative
The following diagram illustrates the relationship between the parent compound, Kaempferol,

and its acylated derivative, Kaempferol 3,4',7-triacetate.
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Conversion of Kaempferol to its triacetate form.

This diagram visually represents the chemical modification process where three acetyl groups

are added to the kaempferol molecule, resulting in an increase in molecular weight and a

change in its chemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Kaempferol - Wikipedia [en.wikipedia.org]

2. molnova.com [molnova.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1387637?utm_src=pdf-body-img
https://www.benchchem.com/product/b1387637?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Kaempferol
https://molnova.com/files/document/DATASHEET/DATASHEET_M23603.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1387637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Kaempferol 3,4',7-triacetate | TargetMol [targetmol.com]

4. Kaempferol 3,4,7-triacetate | CAS:143724-69-0 | Manufacturer ChemFaces
[chemfaces.com]

To cite this document: BenchChem. [Chemical structure and molecular weight of Kaempferol
3,4',7-triacetate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1387637#chemical-structure-and-molecular-weight-
of-kaempferol-3-4-7-triacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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